Cas no 1214328-20-7 (2-Fluoro-3-nitrobenzonitrile)

• Product Name: 2-Fluoro-3-nitrobenzonitrile
• CAS No: 1214328-20-7
• MF: C₇H₃FN₂O₂
• MW: 166.10932469368
• MDL: MFCD11849938
• CID: 1028172
• Update Time: 2025-05-20

2-Fluoro-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-nitrobenzonitrile
• LHCVWZUYSBZIKE-UHFFFAOYSA-N
• Benzonitrile, 2-fluoro-3-nitro-
• 3-CYANO-2-FLUORONITROBENZENE
• PC53131
• FCH1144571
• CM13098
• AS05856
• AX8161161
• Z3987
• ST24027998

• MDL： MFCD11849938
• Inchi： 1S/C7H3FN2O2/c8-7-5(4-9)2-1-3-6(7)10(11)12/h1-3H
• InChI Key： LHCVWZUYSBZIKE-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 166.01800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 269.5±25.0 ºC (760 Torr),
• Flash Point: 116.8±23.2 ºC,
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 69.61000
• LogP: 2.12878

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Fluoro-3-nitrobenzonitrile

Professional Introduction to 2-Fluoro-3-nitrobenzonitrile (CAS No: 1214328-20-7)

2-Fluoro-3-nitrobenzonitrile, with the chemical formula C₇H₃FN₂O₂, is a fluorinated nitrobenzonitrile derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1214328-20-7, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both fluorine and nitro substituents, make it a valuable building block for developing novel therapeutic agents.

The significance of 2-Fluoro-3-nitrobenzonitrile in modern chemical biology stems from its ability to undergo diverse functional group transformations. These transformations are crucial for constructing complex molecular architectures that mimic natural products or designed heterocycles. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, while the nitro group provides a handle for further chemical manipulation via reduction or coupling reactions.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated aromatic compounds in medicinal chemistry. Studies have demonstrated that the introduction of fluorine at specific positions in a benzene ring can significantly alter the pharmacokinetic properties of a molecule. For instance, fluoro-substituted benzonitriles have been shown to exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. This has led to their incorporation into a wide range of drug candidates targeting various diseases, including cancer and infectious disorders.

The utility of 2-Fluoro-3-nitrobenzonitrile as a synthetic intermediate has been further highlighted by its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of 2-Fluoro-3-nitrobenzonitrile, researchers have been able to generate novel inhibitors with enhanced selectivity and potency. For example, recent studies have shown that derivatives of this compound can effectively inhibit specific tyrosine kinases by binding to their active sites and disrupting downstream signaling cascades.

Another area where 2-Fluoro-3-nitrobenzonitrile has made a notable impact is in the synthesis of antiviral agents. The ability to introduce fluorine and nitro groups into aromatic cores allows for the creation of molecules with improved viral inhibition properties. Researchers have leveraged these structural features to design compounds that target viral proteases or polymerases, thereby inhibiting viral replication. The flexibility offered by 2-Fluoro-3-nitrobenzonitrile has enabled the development of several lead compounds that are currently undergoing preclinical evaluation.

The agrochemical sector has also benefited from the use of 2-Fluoro-3-nitrobenzonitrile. Fluorinated benzonitriles are known for their herbicidal and fungicidal properties, making them effective against a broad spectrum of plant pathogens. By incorporating this compound into novel formulations, agricultural scientists have been able to create more robust crop protection agents that enhance yield and quality while minimizing environmental impact. The versatility of 2-Fluoro-3-nitrobenzonitrile in this context underscores its importance as a multifunctional intermediate.

The synthesis of 2-Fluoro-3-nitrobenzonitrile typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic aromatic substitution (SNAr) reactions followed by nitration and cyanation steps. Advances in catalytic methods have further refined these processes, allowing for higher yields and reduced byproduct formation. These improvements have made it more feasible to produce 2-Fluoro-3-nitrobenzonitrile on an industrial scale, meeting the growing demand from pharmaceutical and agrochemical industries.

In conclusion, 2-Fluoro-3-nitrobenzonitrile (CAS No: 1214328-20-7) is a highly valuable compound with broad applications in medicinal chemistry and agrochemical research. Its unique structural features enable the synthesis of biologically active molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation across multiple scientific disciplines.